Cas no 885949-41-7 (7-cyclopropyl1,2,4triazolo1,5-apyrimidin-2-amine)

• Product Name: 7-cyclopropyl1,2,4triazolo1,5-apyrimidin-2-amine
• CAS No: 885949-41-7
• MF: C₈H₉N₅
• MW: 175.190560102463
• MDL: MFCD07366548
• CID: 1076403
• PubChem ID: 2764108
• Update Time: 2025-06-07

7-cyclopropyl1,2,4triazolo1,5-apyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 2-AMINO-7-CYCLOPROPYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
• 7-CYCLOPROPYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-AMINE
• AKOS005070754
• EN300-232284
• MFCD07366548
• 5Y-0821
• J-519232
• 7-Cyclopropyl[1,2,4]triazolo[1,5-a]pyrimidin-2-amine, AldrichCPR
• 885949-41-7
• DTXSID20377307
• STL414692
• DB-415384
• 7-cyclopropyl1,2,4triazolo1,5-apyrimidin-2-amine

• MDL： MFCD07366548
• Inchi： 1S/C8H9N5/c9-7-11-8-10-4-3-6(5-1-2-5)13(8)12-7/h3-5H,1-2H2,(H2,9,12)
• InChI Key： RQSNDLLGHDLGLT-UHFFFAOYSA-N
• SMILES： N12C(=NC(N)=N1)N=CC=C2C1CC1

Computed Properties

• Exact Mass: 175.08579531g/mol
• Monoisotopic Mass: 175.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Melting Point: 235-237

7-cyclopropyl1,2,4triazolo1,5-apyrimidin-2-amine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-cyclopropyl1,2,4triazolo1,5-apyrimidin-2-amine

Introduction to 7-Cyclopropyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine (CAS No. 885949-41-7)

7-Cyclopropyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine (CAS No. 885949-41-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structural features of 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine make it a promising candidate for further research and development in drug discovery.

The chemical structure of 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine is characterized by a triazolopyrimidine core with a cyclopropyl substituent at the 7-position. This specific substitution pattern has been shown to enhance the compound's pharmacological properties and improve its bioavailability. The cyclopropyl group is known for its ability to modulate the conformational flexibility of the molecule, which can influence its binding affinity to various biological targets.

Recent studies have highlighted the potential of 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine in the treatment of viral infections. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes and pathways. This makes 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine a valuable lead compound for the development of broad-spectrum antiviral agents.

In addition to its antiviral properties, 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The anticancer activity is attributed to its ability to target multiple signaling pathways involved in tumor growth and survival. These findings suggest that 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine could be further explored as a potential therapeutic agent for cancer treatment.

The pharmacokinetic profile of 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine has been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the drug can be effectively delivered to the target site and maintain therapeutic concentrations over an extended period. Furthermore, the compound has demonstrated low toxicity in preclinical models, which is an important consideration for its safety profile.

The synthesis of 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine involves a series of well-defined chemical reactions that can be scaled up for large-scale production. The synthetic route typically starts with the formation of a triazolopyrimidine core through a multi-step process involving nucleophilic substitution and cyclization reactions. The cyclopropyl substituent is then introduced via an appropriate coupling reaction. This synthetic strategy allows for the efficient production of high-purity material suitable for pharmaceutical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine in human subjects. Early-phase trials have shown promising results in terms of tolerability and pharmacokinetic behavior. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects associated with long-term use.

In conclusion, 7-Cyclopropyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine (CAS No. 885949-41-7) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a crucial role in advancing medical treatments for viral infections and cancer.